5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “OC(=O)C1=NN2Cccncc2=C1” is a chemical compound that belongs to the pyridine-2,6-dione group. The SMILES notation is a line notation method to represent molecules as well as reactions . In this notation, single, double, and triple bonds are represented by the symbols -, =, and #, respectively .
Scientific Research Applications
XPS Analysis in Material Science
- Correlation of Chemical States : X-ray photoelectron spectroscopy (XPS) has been used to investigate the inconsistencies between O1s/C1s intensities and oxygen concentration in anodically oxidized glass-like carbon samples. This study highlights the importance of considering the asymmetric peak shape of the C1s spectrum for precise curve fitting, suggesting potential applications in analyzing the surface chemistry of materials similar to "OC(=O)C1=NN2Cccncc2=C1" (Yumitori, 2000).
Oxygen Ion Conduction in Materials
- Oxygen Ion Conductivity : The unique nano-porous structure of 12CaO·7Al2O3 and its ability to encage various oxygen-related species demonstrate fast oxygen-ion conductivity. Such materials have been studied for their oxygen ion conduction mechanisms, indicating potential applications in energy conversion and storage technologies (Hosono et al., 2009).
Advanced Photocatalytic Materials
- Visible-Light-Driven Photocatalysis : Oxygen-enriched carbon nitride polymers have shown high selectivity and efficiency in the photocatalytic reduction of molecular oxygen to hydrogen peroxide under visible light. This represents a green and eco-friendly strategy for H2O2 synthesis, suggesting potential applications in environmental remediation and energy production (Wei et al., 2018).
Properties
IUPAC Name |
5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O2/c12-8(13)7-4-6-5-9-2-1-3-11(6)10-7/h4,9H,1-3,5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVDUCYSXZIDQRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=CC(=NN2C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.